6-Methylpiperidine-2-carboxamide

• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 6-methylpiperidine-2-carboxamide
• InChI: InChI=1S/C7H14N2O/c1-5-3-2-4-6(9-5)7(8)10/h5-6,9H,2-4H2,1H3,(H2,8,10)
• InChI Key: HFYKELFWTYUAGF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1)C(=O)N

Description

6-Methylpiperidine-2-carboxamide is a chemical compound belonging to the piperidine family, characterized by a six-membered ring containing one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Methylpiperidine-2-carboxamide typically involves the amidation of 6-methylpiperidine-2-carboxylic acid with an appropriate amine. This reaction can be catalyzed or non-catalyzed, depending on the desired efficiency and yield. Common reagents include coupling agents like carbodiimides or catalysts such as palladium complexes .

Industrial Production Methods: In industrial settings, the production of this compound often employs large-scale amidation processes. These processes are optimized for high yield and purity, utilizing continuous flow reactors and advanced purification techniques to ensure the compound meets stringent quality standards .

Chemical Reactions Analysis

Types of Reactions: 6-Methylpiperidine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can convert the amide group to a corresponding carboxylic acid or other oxidized derivatives.

Reduction: Reduction reactions can transform the amide group into an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles like alkoxides or amines under basic or acidic conditions.

Major Products:

Oxidation: 6-Methylpiperidine-2-carboxylic acid.

Reduction: 6-Methylpiperidine-2-amine.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

6-Methylpiperidine-2-carboxamide has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a building block in the synthesis of biologically active compounds.

Medicine: Explored for its potential therapeutic properties, including its role in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 6-Methylpiperidine-2-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

• 6-Methylpiperidine-2-carboxylic acid
• 6-Methylpiperidine-2-amine
• **N